N-(4-chlorophenyl)-2-ethoxynicotinamide

• IUPAC Name: N-(4-chlorophenyl)-2-ethoxypyridine-3-carboxamide
• InChI: InChI=1S/C14H13ClN2O2/c1-2-19-14-12(4-3-9-16-14)13(18)17-11-7-5-10(15)6-8-11/h3-9H,2H2,1H3,(H,17,18)
• InChI Key: UGHPSTDSGHWFOC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=N1)C(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C14H13ClN2O2
• Molecular Weight: 276.72 g/mol

Description

N-(4-chlorophenyl)-2-ethoxynicotinamide, also known as CLEN, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the nicotinamide family of molecules and has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

Environmental Impact and Remediation

• Research has been conducted on the environmental impact of chlorophenols, contaminants with endocrine-disrupting activities in wildlife and humans. The presence of chlorophenols like nonylphenol and octylphenol in human adipose tissue indicates widespread environmental exposure, emphasizing the need for monitoring and potential remediation strategies (Lopez-Espinosa et al., 2009).

Advanced Oxidation Processes for Wastewater Treatment

• Studies on advanced oxidation technologies (AOTs) have shown potential in degrading chlorophenols in wastewater, highlighting the effectiveness of using certain chelating agents with iron-mediated processes for environmental remediation (Rastogi, Al-Abed, Dionysiou, 2009). Another study developed an Fe(II) system based on N, N'-dipicolinamide for oxidative removal of chlorophenols, offering a novel method for water treatment (Jin et al., 2018).

Photocatalytic Decomposition

• The synthesis of magnetic nanocomposites for photocatalytic decomposition of chlorophenols demonstrates an innovative approach to removing toxic organic contaminants from water, emphasizing the importance of developing new materials for environmental applications (Singh et al., 2017).

Electrochemical Sensors for Environmental Monitoring

• Research into electrochemical sensors based on nanocomposites has led to the development of methods for the simultaneous determination of trichlorophenol and chlorophenol, showcasing the potential for high sensitivity and selectivity in environmental monitoring (Zhu et al., 2018).

Material Science and Chemical Synthesis

• Studies on organotin(IV) derivatives with chlorophenyl components have explored their structural elucidation and potential biological activities, contributing to the field of material science and offering insights into the synthesis of compounds with specific functionalities (Sadiq-ur-Rehman et al., 2012).